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Compound of Interest

Compound Name: Diterbium trioxalate

Cat. No.: B12342507

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols and application notes for the handling of
Diterbium Trioxalate powder in a laboratory setting. The information is intended to minimize
risks and ensure the safety of all personnel.

Hazard Identification and Classification

Diterbium trioxalate is a chemical compound that requires careful handling due to its potential
health hazards. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the following classifications for Diterbium trioxalate[1]:

e Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].
o Acute Toxicity, Dermal (Category 4): Harmful in contact with skin[1].
e Serious Eye Damage (Category 1): Causes serious eye damage|[1].

Oxalates, in general, are known to be powerful irritants and corrosive to tissues. They can have
a caustic effect on the mouth, esophagus, and stomach and may cause severe kidney damage
upon absorption. Lanthanons, the group of elements including Terbium, can lead to delayed
blood clotting, hemorrhages, and potential liver damage[2]. The toxicological properties of
Diterbium trioxalate have not been fully investigated[3].
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Quantitative Data Summary

The following table summarizes the key quantitative data available for Diterbium trioxalate.

Property Value Source
Molecular Formula CeHs0O12Th2 PubChem[1]
Molecular Weight 587.95 g/mol PubChem[1]

European Chemicals Agency
CAS Number 996-33-8

(ECHA)[1]

European Chemicals Agency
EC Number 213-632-9

(ECHA)[1]
Solubility Insoluble in water. N/A[2]

Experimental Protocol: Safe Handling of Diterbium
Trioxalate Powder

This protocol outlines the standard operating procedure for the safe handling of Diterbium
trioxalate powder in a research environment.

3.1. Personal Protective Equipment (PPE)

A full assessment of PPE is critical before handling Diterbium trioxalate powder. The following
PPE should be worn at all times:

o Eye Protection: Wear chemical safety glasses or goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations|[3].

o Skin Protection: Wear nitrile or rubber gloves and a lab coat or apron. Inspect gloves before
use and use a proper glove removal technique to avoid skin contact[2].

» Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator[3].
Work in a well-ventilated area, preferably within a chemical fume hood, to avoid dust
formation[2][3].
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3.2. Handling and Storage

e Handling:

[¢]

Wash hands and any exposed skin thoroughly after handling[3].

[¢]

Do not eat, drink, or smoke when using this product[3].

[e]

Avoid ingestion and inhalation[3].

o

Avoid the formation of dust and aerosols[2].

[¢]

Use with adequate ventilation[2].
e Storage:
o Store in a cool, dry, and well-ventilated area[2].
o Keep containers tightly closed when not in use[2].

o Keep away from heat, moisture, and incompatible materials such as oxidizing agents,
reducing agents, and halogens[2][3].

3.3. Spill and Waste Disposal
e Spills:
o In case of a spill, ensure the area is well-ventilated and wear appropriate PPE.

o For minor spills, sweep up the powder and place it into a suitable, labeled container for
disposal[3][4]. Avoid generating dust[4].

o For major spills, clear the area of all personnel and move upwind. Alert the appropriate
safety personnel[4].

e Waste Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations|[3].
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o Do not allow the material to contaminate ground water systems or be released into the
environment[3].

3.4. First-Aid Measures

o If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth
with water[3].

« If on Skin: Wash with plenty of soap and water. If skin irritation persists, call a physician.
Wash contaminated clothing before reuse[3].

 If in Eyes: Rinse immediately and cautiously with plenty of water for at least 15 minutes, also
under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing and
get immediate medical attention[3].

« If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur[3].

Visualized Workflow

The following diagram illustrates a logical workflow for the safe handling of a hazardous
chemical powder like Diterbium trioxalate.

Caption: Workflow for Safe Handling of Hazardous Chemical Powders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Handling Diterbium
Trioxalate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12342507#safety-protocols-for-handling-diterbium-
trioxalate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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